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Compound of Interest

Compound Name: Stearic acid-13C18

Cat. No.: B1627097

Technical Support Center: Stearic Acid-13C18

This guide provides researchers, scientists, and drug development professionals with essential
information for the proper storage and handling of Stearic acid-13C18.

Storage and Handling Recommendations

For optimal stability and to ensure the integrity of your experiments, please adhere to the
following storage and handling guidelines. Note that recommendations can vary slightly by
manufacturer, so it is crucial to always consult the product-specific data sheet.
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Check Availability & Pricing

Parameter

Recommendation

Source(s)

Storage Temperature

Varies by supplier; common
recommendations include
Room Temperature or -20°C.

One supplier suggests 15-

25°C.[1][2][3][4] Always refer to

the product label for specific

instructions.

[1112][31[4]

Light Exposure

Store away from light.[3][4]

[3]4]

Store in a dry place and keep

Moisture the container tightly closed.[1] [11[3114]
[31[4]
Handle in a well-ventilated

Ventilation area or under a fume hood.[1] [11I5161[7]

[5161[7]

Incompatible Materials

Avoid contact with strong
oxidizing agents, bases, and

reducing agents.[7][8]

[7](8]

Stability

Can be stable for at least 4
years when stored at -20°C.[2]

[2]

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

Q1: The storage temperature on the product vial differs from what I've seen in other

documentation. Which should | follow?

Al: Always follow the storage temperature indicated on the product-specific data sheet or vial.

Storage conditions for Stearic acid-13C18 can vary between manufacturers, with some

recommending room temperature and others -20°C.[2][3][4] Adhering to the supplier's

recommendation is critical for ensuring the compound's stability.[2]

Q2: I noticed the Stearic acid-13C18 has clumped together. Is it still usable?
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A2: Clumping can be caused by moisture absorption. Stearic acid-13C18 should be stored in
a dry environment with the container tightly sealed.[1][3][4] While some clumping may not affect
the compound's integrity for all applications, it is a sign of improper storage. For quantitative
applications, it is recommended to use a fresh, properly stored vial to ensure accurate
measurements.

Q3: What solvents can | use to dissolve Stearic acid-13C18?

A3: Stearic acid-13C18 is soluble in several organic solvents. Known solubilities include
Dimethylformamide (DMF) at 30 mg/ml, Dimethyl sulfoxide (DMSO) at 10 mg/ml, and Ethanol
at 20 mg/ml.[2] It is insoluble in water.[7]

Q4: What are the primary safety precautions | should take when handling Stearic acid-13C18?

A4: Stearic acid-13C18 may cause skin irritation.[9][10] It is essential to wear appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[5][9][10]
Always handle the compound in a well-ventilated area to avoid inhalation of any dust particles.
[1][5][6] After handling, wash your hands thoroughly.[5][9][10]

Q5: How should I dispose of waste containing Stearic acid-13C18?

A5: Dispose of Stearic acid-13C18 and any contaminated materials in accordance with
federal, state, and local regulations.[5] Do not allow the substance to enter sewers or
waterways.[1][10]

Experimental Workflow: Storage and Handling

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1627097?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9459-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0ODZ8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd4TXk4NU1UYzFNamcwT1RRd09ETXdMMU5FUWw4NU5EVTVYMEZWWDBWT0xuQmtaZ3w5ZmE1N2E1NzdmZmU4YjE3ZmU0OGZlZDNkMzg3OGUwYzI4NzE1ZDIyYmJkMzU2ZWI2YzRiNDk5NWI2ZjEzZGMz
https://isotope.com/fatty-acids-lipids/stearic-acid-sodium-salt-u-13c18-clm-10365
https://isotope.com/stearic-acid-u-13c18-clm-6990-group
https://www.benchchem.com/product/b1627097?utm_src=pdf-body
https://www.benchchem.com/product/b1627097?utm_src=pdf-body
https://www.caymanchem.com/product/28917/stearic-acid-13c
https://www.flinnsci.com/sds_781-stearic-acid/sds_781/
https://www.benchchem.com/product/b1627097?utm_src=pdf-body
https://www.benchchem.com/product/b1627097?utm_src=pdf-body
https://file.medchemexpress.eu/batch_PDF/HY-B2219S2/Stearic-acid-13C18-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/28917m.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Stearic-Acid.pdf
https://file.medchemexpress.eu/batch_PDF/HY-B2219S2/Stearic-acid-13C18-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/28917m.pdf
https://www.carlroth.com/medias/SDB-9459-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0ODZ8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd4TXk4NU1UYzFNamcwT1RRd09ETXdMMU5FUWw4NU5EVTVYMEZWWDBWT0xuQmtaZ3w5ZmE1N2E1NzdmZmU4YjE3ZmU0OGZlZDNkMzg3OGUwYzI4NzE1ZDIyYmJkMzU2ZWI2YzRiNDk5NWI2ZjEzZGMz
https://westliberty.edu/health-and-safety/files/2012/08/Stearic-Acid.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Stearic_Acid_SDS_Specs_and_ID_v.1.1.1.pdf
https://westliberty.edu/health-and-safety/files/2012/08/Stearic-Acid.pdf
https://file.medchemexpress.eu/batch_PDF/HY-B2219S2/Stearic-acid-13C18-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/28917m.pdf
https://www.benchchem.com/product/b1627097?utm_src=pdf-body
https://www.benchchem.com/product/b1627097?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2012/08/Stearic-Acid.pdf
https://www.carlroth.com/medias/SDB-9459-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0ODZ8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd4TXk4NU1UYzFNamcwT1RRd09ETXdMMU5FUWw4NU5EVTVYMEZWWDBWT0xuQmtaZ3w5ZmE1N2E1NzdmZmU4YjE3ZmU0OGZlZDNkMzg3OGUwYzI4NzE1ZDIyYmJkMzU2ZWI2YzRiNDk5NWI2ZjEzZGMz
https://cdn.caymanchem.com/cdn/msds/28917m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Receiving and Initial Storage

Receive Shipment

Y
Review Safety Data Sheet (SDS)

Y

Check Product Label for Storage Temp

rollow Supplier Specs
\

Store at Recommended Temperature
(e.g., -20°C or Room Temp)

|
Prepa:re for Use

Handlinﬁrfor Experimentation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Work in a Well-Ventilated Area

Y

Weigh Desired Amount

Y

Dissolve in Appropriate Solvent

I
Altter Use

Post-Experiment Procedures

Tightly Seal Original Container

Y

Return to Correct Storage Conditions

Y

Dispose of Waste Properly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1627097?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Storage and handling recommendations for Stearic
acid-13C18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1627097#storage-and-handling-recommendations-
for-stearic-acid-13c18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1627097?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-9459-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc0ODZ8YXBwbGljYXRpb24vcGRmfGFHTXhMMmd4TXk4NU1UYzFNamcwT1RRd09ETXdMMU5FUWw4NU5EVTVYMEZWWDBWT0xuQmtaZ3w5ZmE1N2E1NzdmZmU4YjE3ZmU0OGZlZDNkMzg3OGUwYzI4NzE1ZDIyYmJkMzU2ZWI2YzRiNDk5NWI2ZjEzZGMz
https://www.caymanchem.com/product/28917/stearic-acid-13c
https://isotope.com/fatty-acids-lipids/stearic-acid-sodium-salt-u-13c18-clm-10365
https://isotope.com/fatty-acids-lipids/stearic-acid-sodium-salt-u-13c18-clm-10365
https://isotope.com/stearic-acid-u-13c18-clm-6990-group
https://isotope.com/stearic-acid-u-13c18-clm-6990-group
https://westliberty.edu/health-and-safety/files/2012/08/Stearic-Acid.pdf
https://www.lfatabletpresses.com/media/contentmanager/content/documents/Stearic_Acid_SDS_Specs_and_ID_v.1.1.1.pdf
https://www.flinnsci.com/sds_781-stearic-acid/sds_781/
https://www.fishersci.com/store/msds?partNumber=AC174490010&productDescription=STEARIC+ACID%2C+97%2B%25%28GC%29+1KG&vendorId=VN00032119&countryCode=US&language=en
https://file.medchemexpress.eu/batch_PDF/HY-B2219S2/Stearic-acid-13C18-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/28917m.pdf
https://www.benchchem.com/product/b1627097#storage-and-handling-recommendations-for-stearic-acid-13c18
https://www.benchchem.com/product/b1627097#storage-and-handling-recommendations-for-stearic-acid-13c18
https://www.benchchem.com/product/b1627097#storage-and-handling-recommendations-for-stearic-acid-13c18
https://www.benchchem.com/product/b1627097#storage-and-handling-recommendations-for-stearic-acid-13c18
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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